Cas no 708281-49-6 ((2E)-3-5-(1,3-benzothiazol-2-yl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile)

• Product Name: (2E)-3-5-(1,3-benzothiazol-2-yl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile
• CAS No: 708281-49-6
• MF: C₂₂H₁₂N₄O₂S
• MW: 396.42128276825
• CID: 5901124
• PubChem ID: 135414569
• Update Time: 2025-06-09

(2E)-3-5-(1,3-benzothiazol-2-yl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-2-(4-oxo-1H-quinazolin-2-yl)prop-2-enenitrile
• 2-Quinazolineacetonitrile, α-[[5-(2-benzothiazolyl)-2-furanyl]methylene]-3,4-dihydro-4-oxo-
• (2E)-3-5-(1,3-benzothiazol-2-yl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile
• (E)-3-(5-(benzo[d]thiazol-2-yl)furan-2-yl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)acrylonitrile
• AB00675788-01
• MFCD04180346
• F1762-0037
• 708281-49-6
• AKOS002221013
• (E)-3-[5-(1,3-benzothiazol-2-yl)furan-2-yl]-2-(4-oxo-3H-quinazolin-2-yl)prop-2-enenitrile

• Inchi： 1S/C22H12N4O2S/c23-12-13(20-24-16-6-2-1-5-15(16)21(27)26-20)11-14-9-10-18(28-14)22-25-17-7-3-4-8-19(17)29-22/h1-11H,(H,24,26,27)/b13-11+
• InChI Key： WNXOQJMMZGSSBU-ACCUITESSA-N
• SMILES： C(#N)/C(/C1=NC(=O)C2=C(N1)C=CC=C2)=C\C1=CC=C(C2=NC3=CC=CC=C3S2)O1

Computed Properties

• Exact Mass: 396.06809681g/mol
• Monoisotopic Mass: 396.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 645.7±65.0 °C(Predicted)
• pka: 0.37±0.10(Predicted)

Additional information on (2E)-3-5-(1,3-benzothiazol-2-yl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile

Chemical Profile of CAS No 708281-49-6 and (2E)-3-5-(1,3-benzothiazol-2-yl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile

The compound with CAS No 708281-49-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, formally known as (2E)-3-5-(1,3-benzothiazol-2-yl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile, represents a novel molecular scaffold with potential therapeutic applications. Its unique structural features, encompassing a conjugated system of furan and benzothiazole moieties, coupled with a quinazoline derivative, make it an intriguing candidate for further investigation.

In recent years, the development of small molecules targeting various biological pathways has been a cornerstone of medicinal chemistry. The structural framework of this compound incorporates key pharmacophoric elements that are widely recognized for their biological activity. Specifically, the presence of a benzothiazole ring is well-documented for its role in modulating enzyme activity and interacting with biological targets. Similarly, the furan moiety contributes to the molecule's lipophilicity and electronic properties, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential to interact with multiple targets simultaneously. The conjugated system formed by the furan and benzothiazole units can facilitate electron delocalization, enhancing the molecule's ability to bind to proteins and enzymes. Additionally, the quinazoline derivative attached to the propenenenitrile group introduces further complexity, allowing for diverse interactions with biological systems. This multifaceted approach is particularly relevant in the context of multitarget drug discovery, where inhibiting multiple pathways simultaneously can lead to more effective therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how this compound might interact with its intended biological targets. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful regioselective functionalization of the furan and benzothiazole rings, followed by coupling reactions to introduce the quinazoline moiety. Each step must be meticulously controlled to ensure high yield and purity. Advances in catalytic methods have made it possible to streamline these synthetic routes, reducing both reaction times and environmental impact.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that it demonstrates moderate potency against certain enzyme targets, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are particularly encouraging given the growing interest in developing drugs that can modulate enzyme activity at low concentrations without significant off-target effects.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural similarities to known bioactive molecules, it may serve as a lead compound for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to enhance efficacy and selectivity.

One particularly exciting aspect is its potential role in addressing drug-resistant pathogens. As antibiotic resistance continues to pose a significant global health challenge, novel compounds that can disrupt essential bacterial pathways are urgently needed. Preliminary data suggest that this molecule may interfere with bacterial cell wall synthesis or other critical processes, offering a new avenue for combating resistant strains.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from various fields, researchers can accelerate the discovery and optimization process. For instance, biologists can provide insights into target biology and disease mechanisms, while chemists focus on designing molecules with optimal pharmacokinetic properties.

The future direction for this research will likely involve both preclinical testing and clinical trials if initial results remain promising. Preclinical studies will further evaluate its safety profile and pharmacokinetic behavior in animal models. If these assessments are favorable, human clinical trials could be initiated to assess its efficacy in treating specific diseases.

In conclusion,(2E)-3-5-(1,3-benzothiazol-2-yl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)propenenenitrile (CAS No 708281-49-6) represents a structurally complex yet promising small molecule with potential therapeutic applications across multiple disease areas. Its unique combination of pharmacophoric elements positions it as an attractive candidate for further investigation in drug discovery efforts aimed at addressing unmet medical needs.